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Compound of Interest

Compound Name: Swertianolin

Cat. No.: B1682846 Get Quote

Essential Safety and Handling Guide for
Swertianolin
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Swertianolin. It is designed to be a primary resource for laboratory

safety and chemical management, ensuring the well-being of personnel and the integrity of

research.

Hazard Identification and Classification
Swertianolin is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as Acute Toxicity, Oral, Category 4. The primary hazard

associated with this compound is ingestion.[1]

GHS Hazard Summary

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 alt text Warning

H302: Harmful if

swallowed[1]
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Physical & Chemical Properties

Property Value

Physical State Powder[2]

Molecular Formula C₂₀H₂₀O₁₁

Molecular Weight 436.4 g/mol [1]

Solubility
Soluble in DMSO, Pyridine, Methanol,

Ethanol[2]

Note: A comprehensive Safety Data Sheet (SDS) with detailed toxicological data and exposure

limits for Swertianolin is not publicly available. The recommendations provided are based on

the known GHS classification and general best practices for handling powdered substances

with acute oral toxicity.

Personal Protective Equipment (PPE)
A risk assessment should be conducted prior to handling Swertianolin to ensure that the

prescribed PPE is appropriate for the specific laboratory conditions and procedures. The

following PPE is mandatory to minimize exposure.

Recommended Personal Protective Equipment for Handling Swertianolin
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Body Part PPE Item Specification

Hands Gloves

Chemical-resistant nitrile or

neoprene gloves. Double-

gloving is recommended,

especially for prolonged

handling.

Eyes/Face
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Face Shield

Recommended when there is

a risk of splashes or

generating aerosols,

particularly when handling

larger quantities or preparing

solutions.

Body Laboratory Coat
A buttoned, long-sleeved lab

coat is required.

Chemical-Resistant Apron or

Gown

Consider for procedures with a

higher risk of splashes or

spills.

Respiratory N95 Respirator or higher

Required when handling the

powder outside of a certified

chemical fume hood or other

containment device to prevent

inhalation of airborne particles.

Safe Handling and Operational Plan
Adherence to a strict operational plan is crucial for minimizing the risk of exposure to

Swertianolin.

Experimental Workflow for Handling Swertianolin
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Preparation

Handling

Post-Handling

Designate a specific handling area

Assemble and inspect all required PPE

Gather all necessary equipment and reagents

Don appropriate PPE

Proceed to handling

Weigh Swertianolin in a chemical fume hood or ventilated balance enclosure

Prepare solutions within the fume hood

Decontaminate all surfaces and equipment

Proceed to cleanup

Segregate and label all waste for disposal

Doff PPE in the correct order

Click to download full resolution via product page

Caption: Workflow for the safe handling of Swertianolin.
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Step-by-Step Handling Protocol:

Designated Area: All work with Swertianolin powder should be conducted in a designated

area, such as a certified chemical fume hood or a ventilated balance enclosure, to minimize

the generation and spread of dust.

Engineering Controls: Use a chemical fume hood for all procedures that may generate dust

or aerosols, including weighing, transferring, and preparing solutions.

Weighing:

Perform weighing operations within a fume hood or a balance enclosure.

Use a tared container to avoid the need to add or remove small amounts of powder

outside of the enclosure.

Solution Preparation:

Prepare solutions in a fume hood.

Add the solvent to the Swertianolin powder slowly to avoid splashing.

Hygiene:

Wash hands thoroughly with soap and water after handling Swertianolin, before leaving

the laboratory, and before eating, drinking, or smoking.

Do not eat, drink, or store food in areas where Swertianolin is handled.

Spill Management Plan
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Swertianolin Spill Response Protocol
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Spill Occurs

Evacuate immediate area if necessary Notify supervisor and EH&S

Don appropriate PPE (respirator, gloves, lab coat)

Contain the spill with absorbent pads (for liquids) or gently cover with damp paper towels (for solids)

Clean the spill area with an appropriate solvent and decontaminant

Collect all contaminated materials in a sealed, labeled hazardous waste container

Decontaminate all equipment used for cleanup

Dispose of waste according to institutional guidelines

Click to download full resolution via product page

Caption: Logical workflow for responding to a Swertianolin spill.

Spill Cleanup Protocol:
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Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Alert: Inform your supervisor and the institutional Environmental Health & Safety (EH&S)

department.

PPE: Before cleaning, don the appropriate PPE, including a respirator, double gloves, and a

lab coat.

Containment:

Solid Spills: Gently cover the powdered spill with damp paper towels to avoid raising dust.

Do not sweep dry powder.

Liquid Spills: Surround the spill with absorbent material.

Cleanup:

Carefully wipe up the spill, working from the outside in.

Clean the spill area with a suitable solvent (e.g., methanol or ethanol), followed by soap

and water.

Collection and Disposal: Place all contaminated materials (paper towels, absorbent pads,

gloves, etc.) into a clearly labeled, sealed hazardous waste container.

Disposal Plan
All Swertianolin waste, including unused product, contaminated materials, and empty

containers, must be disposed of as hazardous waste.

Waste Disposal Protocol:

Waste Segregation:

Solid Waste: Collect unused Swertianolin powder and any contaminated solids (e.g.,

weigh boats, pipette tips, paper towels) in a dedicated, sealed, and clearly labeled

hazardous waste container.
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Liquid Waste: Collect solutions containing Swertianolin in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatible and permitted by your institution's waste management plan.

Empty Containers: The first rinse of a container that held Swertianolin should be collected

as hazardous waste. Subsequent rinses can typically be disposed of down the drain, but

consult your institutional guidelines.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Swertianolin," and the associated hazards ("Acutely Toxic").

Storage: Store hazardous waste in a designated satellite accumulation area that is secure

and away from incompatible materials.

Pickup: Arrange for waste pickup through your institution's EH&S department. Do not

dispose of Swertianolin in regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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